3-methyl-1,5-diphenyl-1H-pyrazole-4-carboxylic acid ethylester

• Molecular Formula: C19H18N2O2
• Molecular Weight: 306.4 g/mol
• IUPAC Name: ethyl 3-methyl-1,5-diphenylpyrazole-4-carboxylate
• InChI: InChI=1S/C19H18N2O2/c1-3-23-19(22)17-14(2)20-21(16-12-8-5-9-13-16)18(17)15-10-6-4-7-11-15/h4-13H,3H2,1-2H3
• InChI Key: VCKQBRCWWBKIMY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(N=C1C)C2=CC=CC=C2)C3=CC=CC=C3

Description

3-methyl-1,5-diphenyl-1H-pyrazole-4-carboxylic acid ethylester is a useful research compound. Its molecular formula is C19H18N2O2 and its molecular weight is 306.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

According to AVV A, (Z-3-phenyl-3-phenylamino acrylic acid ethylester (267.3 mg, 1.0 mmol, 1.0 equiv.) was stirred with Cu(OAc)2 (544.9 mg, 3.0 mmol, 3.0 equiv.) into acetonitrile (3.0 ml, 57.1 mmol, 57.1 equiv.) for 21 hours at 110° C. The blue-green raw product (389.3 mg) was purified by means of column chromatography (silica gel (50 g), pentane/EtOAc 98:2→0:100). The product was obtained in the form of a white solid (269.3 mg, 0.88 mmol, 88%).